2-propyl-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)pentanamide

• IUPAC Name: 2-propyl-N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]pentanamide
• InChI: InChI=1S/C20H34N4O3S/c1-3-8-18(9-4-2)20(25)22-12-7-17-28(26,27)24-15-13-23(14-16-24)19-10-5-6-11-21-19/h5-6,10-11,18H,3-4,7-9,12-17H2,1-2H3,(H,22,25)
• InChI Key: GUISYDBASCPHAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCCS(=O)(=O)N1CCN(CC1)C2=CC=CC=N2
• Molecular Formula: C20H34N4O3S
• Molecular Weight: 410.6 g/mol
• CAS No.: 1021220-48-3

Description

“2-propyl-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)pentanamide” is a chemical compound. It has a molecular formula of C20H34N4O3S and an average mass of 410.574 Da. This compound is related to a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives that were designed, synthesized, and evaluated for their anti-tubercular activity.

Scientific Research Applications

HIV-1 Protease Inhibition

2-propyl-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)pentanamide has been identified as a potent and specific inhibitor of the human immunodeficiency virus type 1 (HIV-1) protease, undergoing clinical evaluation for its efficacy. In a study, urine samples from non-infected male volunteers administered with this compound revealed its metabolic profile, indicating the compound's potential as an antiviral agent against HIV-1 (Balani et al., 1995).

B-Cell Lymphoma-2 Inhibition

The compound has been involved in the characterization of the metabolism and disposition of Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor. This research offers insights into its potential applications in treating hematologic malignancies, shedding light on its absorption, metabolism, and excretion in humans (Liu et al., 2017).

Vasodilatory Applications

A study explored the application of a piperidino-pyrimidine vasodilator, structurally related to the compound , for treating hypertension. This research highlights the compound's potential utility in managing blood pressure, emphasizing its safety and efficacy when combined with beta-adrenergic blockade (Gilmore et al., 1970).

Metabolism in Phenothiazine Drugs

Research into the degradation of the piperazine ring in phenothiazine drugs elucidates the compound's metabolic pathways. This study provides valuable information on the biotransformation products in patients, offering insights into its safety and metabolic implications (Breyer et al., 1974).

Non-Invasive Measurement of PKM2 in Glioma

An evaluation of a radiopharmaceutical for non-invasive measurement of pyruvate kinase M2 levels in glioma, using positron emission tomography, indicates the compound's potential in cancer diagnostics and treatment. This study highlights the compound's relevance in identifying cancer metabolic re-programming (Patel et al., 2019).